Cas no 2107040-58-2 (Spiro[3.4]octane-1-sulfonyl chloride)

• Product Name: Spiro[3.4]octane-1-sulfonyl chloride
• CAS No: 2107040-58-2
• MF: C₈H₁₃ClO₂S
• MW: 208.705620527267
• CID: 5287200
• Update Time: 2025-06-18

Spiro[3.4]octane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Spiro[3.4]octane-1-sulfonyl chloride

• Inchi： 1S/C8H13ClO2S/c9-12(10,11)7-3-6-8(7)4-1-2-5-8/h7H,1-6H2
• InChI Key： WWAXMQYEEGQABY-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)C2(CCCC2)CC1

Additional information on Spiro[3.4]octane-1-sulfonyl chloride

Introduction to Spiro[3.4]octane-1-sulfonyl Chloride (CAS No. 2107040-58-2)

Spiro[3.4]octane-1-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique chemical structure and designated by the CAS number 2107040-58-2, plays a crucial role in the synthesis of various biologically active molecules and advanced functional materials. The spirocyclic framework of this compound contributes to its distinctive chemical properties, making it a valuable intermediate in multiple synthetic pathways.

The structure of Spiro[3.4]octane-1-sulfonyl chloride consists of a spirocyclic core, which is a fused ring system containing both an oxygen and a sulfur atom. This configuration imparts unique reactivity and stability to the molecule, enabling its use in a wide range of chemical transformations. The sulfonyl chloride functional group, specifically located at the 1-position of the spirocyclic system, enhances the compound's ability to participate in nucleophilic substitution reactions, making it an essential building block for drug development and material science applications.

In recent years, Spiro[3.4]octane-1-sulfonyl chloride has been extensively studied for its potential applications in pharmaceuticals. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in synthesizing spirocyclic sulfonamides, which exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. The ability of this compound to undergo selective functionalization has opened new avenues for designing molecules with enhanced pharmacological profiles.

The compound's significance extends beyond pharmaceuticals into the realm of advanced materials. Spiro[3.4]octane-1-sulfonyl chloride has been explored as a precursor in the synthesis of liquid crystals and organic semiconductors. Its spirocyclic structure contributes to the formation of stable and ordered molecular arrangements, which are critical for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The sulfonyl chloride group also facilitates further derivatization, allowing researchers to tailor the material's properties for specific applications.

Recent advancements in synthetic methodologies have further highlighted the versatility of Spiro[3.4]octane-1-sulfonyl chloride. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient preparation of complex derivatives with tailored functionalities. These methods have not only improved the yield and purity of the compound but also expanded its utility in diverse chemical transformations. The growing body of research underscores its importance as a versatile intermediate in modern synthetic chemistry.

The industrial production of Spiro[3.4]octane-1-sulfonyl chloride has also seen significant progress. Manufacturers have developed optimized synthetic routes that enhance scalability while maintaining high purity standards. These advancements have made the compound more accessible for both academic research and commercial applications. As demand for specialized organic compounds continues to rise, Spiro[3.4]octane-1-sulfonyl chloride is poised to play an increasingly pivotal role in various industries.

Future research directions for Spiro[3.4]octane-1-sulfonyl chloride are likely to focus on expanding its applications in drug discovery and materials science. Investigations into its role as a scaffold for novel bioactive molecules are expected to yield innovative therapeutic agents with improved efficacy and reduced side effects. Additionally, exploring its potential in sustainable chemistry could lead to greener synthetic methods that minimize waste and energy consumption.

In conclusion, Spiro[3.4]octane-1-sulfonyl chloride (CAS No. 2107040-58-2) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop cutting-edge therapies and advanced materials. As scientific understanding continues to evolve, this compound will undoubtedly remain at the forefront of innovation in organic chemistry.